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Compound of Interest

Compound Name: Aldox-D6

Cat. No.: B15551679 Get Quote

An In-depth Technical Guide to the Safe Handling of Aldox-D6 in the Laboratory

This guide provides comprehensive safety and handling information for Aldox-D6, intended for

researchers, scientists, and professionals in drug development. The information is compiled

from publicly available data and should be supplemented with the supplier-specific Safety Data

Sheet (SDS) before any handling or use of this compound.

Chemical Identification and Properties
Aldox-D6 is an isotopic labeled analogue of N-[3-(Dimethylamino)propyl]tetradecanamide, also

known as Dimethylaminopropyl Myristamide or Lexamine M 13.[1] The "-d6" designation

indicates that six hydrogen atoms have been replaced with deuterium, a stable isotope of

hydrogen. This makes it suitable for use as an internal standard in quantitative analysis, such

as mass spectrometry-based proteomics research.[1][2]

Table 1: Chemical and Physical Properties of Aldox-D6
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Property Value

Chemical Name
N-(3-(bis(methyl-

d3)amino)propyl)tetradecanamide[2]

Synonyms

N-[3-(Dimethylamino)propyl]tetradecanamide-

d6, Dimethylaminopropyl Myristamide-d6,

Lexamine M 13[1]

CAS Number 147664-83-3[2]

Molecular Formula C₁₉H₃₄D₆N₂O[1][3]

Molecular Weight 318.57 g/mol [1][3]

Physical Form
Assumed to be a solid powder, from general

descriptions of similar research chemicals.[4]

Solubility
Information not available. Refer to supplier's

Certificate of Analysis (CoA).

Melting Point
Information not available. Refer to supplier's

CoA.

Boiling Point
Information not available. Refer to supplier's

CoA.

Hazard Identification and Personal Protection
A specific Globally Harmonized System (GHS) classification for Aldox-D6 is not available in the

provided search results. The product is intended for laboratory and research use only and is

not for human or household use.[2] Users must handle it in accordance with good industrial

hygiene and safety practices.

Table 2: Recommended Personal Protective Equipment (PPE)
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Protection Type Specification

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[4]

Skin Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure.[4] Nitrile rubber gloves

are commonly recommended for handling

chemical powders.

Respiratory Protection

Use a NIOSH/MSHA-approved respirator or

equivalent if dust is generated or if inhalation

risk exists. Ensure adequate ventilation.[4]

General Hygiene
Wash hands thoroughly after handling. Do not

eat, drink, or smoke when using this product.[5]

Safe Handling and Storage Protocols
Proper handling and storage are critical to maintaining the integrity of Aldox-D6 and ensuring

laboratory safety.

Handling Procedures
Ensure adequate ventilation in the handling area to minimize dust inhalation.[4]

Avoid contact with skin, eyes, and clothing.[4]

Avoid dust formation. Sweep up and shovel spills into suitable containers for disposal.[4]

Use personal protective equipment as required.[4]

Storage Conditions
Store in tightly closed containers.[2]

Keep in a dry and well-ventilated place.
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Protect from light and moisture.[2]

The recommended storage temperature is typically room temperature, unless otherwise

specified on the product label or CoA. For temperature-sensitive materials, cold storage

(e.g., 2–8°C or -20°C) will be indicated.[2]

First Aid Measures
In the event of exposure, follow these standard first aid protocols. Seek medical attention if

symptoms occur or persist.

Table 3: First Aid Procedures

Exposure Route Procedure

Eye Contact

Rinse immediately and cautiously with plenty of

water for at least 15 minutes, also under the

eyelids. Remove contact lenses, if present and

easy to do. Continue rinsing. Get medical

attention.[4][5]

Skin Contact

Wash off immediately with plenty of water and

soap. Remove all contaminated clothing. Get

medical attention if irritation develops.

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. Get medical attention if

symptoms occur.

Ingestion

Clean mouth with water and drink plenty of

water afterwards. Do NOT induce vomiting. Call

a POISON CENTER or doctor/physician if you

feel unwell.[5]

Disposal Considerations
Dispose of Aldox-D6 and its container in accordance with all applicable local, state, and

federal regulations. Do not allow the product to enter drains.[5] The user is responsible for

determining the correct disposal method.
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Laboratory Workflow
The following diagram illustrates a general workflow for handling a chemical reference standard

like Aldox-D6 in a research laboratory setting.
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Preparation & Handling
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Caption: General laboratory workflow for using a chemical reference standard.
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Disclaimer: This document is intended for informational purposes only and is based on limited

publicly available data. It is not a substitute for a manufacturer-provided Safety Data Sheet

(SDS). Always consult the SDS for Aldox-D6 from your supplier for complete and accurate

safety information before handling, storage, or use. The user assumes all responsibility for

compliance with applicable laws and regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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